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These application notes provide a comprehensive overview and detailed protocols for
leveraging machine learning (ML) to predict manganese (Mn) concentrations in soil. This
approach offers a rapid and cost-effective alternative to traditional analytical methods, enabling
high-throughput screening and large-scale environmental monitoring.

Introduction

Manganese is an essential micronutrient for plant growth and a critical element in various
biological processes.[1][2] However, both deficiency and toxicity of manganese can adversely
affect crop yield and quality.[2][3] Traditional methods for determining soil manganese
concentration, while accurate, are often time-consuming and expensive.[4] Machine learning
models present a powerful alternative for predicting soil manganese levels by learning
complex relationships between various soil properties and manganese content.[5][6] These
predictive models can be instrumental in precision agriculture, environmental risk assessment,
and understanding the biogeochemical cycling of manganese.

Factors Influencing Manganese Availability in Soil

The concentration and bioavailability of manganese in soil are governed by a complex
interplay of physicochemical and biological factors. Understanding these factors is crucial for
developing accurate predictive models. Key influencing parameters include:
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e Soil pH: This is a primary driver of manganese availability. As soil pH decreases, the
solubility and availability of manganese increase.[1][3][7] Conversely, in alkaline soils (pH >
7), manganese is less available.[2]

e Soil Organic Matter (SOM): Organic matter can form complexes with manganese, reducing
its availability in the soil solution.[1][2][3]

o Redox Conditions (Soil Moisture and Aeration): Poorly drained or waterlogged soils create
reducing conditions that can increase the concentration of soluble Mn2+*.[3][7] Conversely,
dry and well-aerated conditions can decrease manganese availability.[3][7]

o Microbial Activity: Soil microorganisms play a significant role in the oxidation and reduction
reactions of manganese, thereby affecting its availability.[3]

o Presence of Other Elements: High concentrations of other metal micronutrients like iron,
copper, and zinc can compete with manganese for plant uptake.[1]

o Clay Content: The manganese content in soils tends to increase with a higher clay content.

[7]

Machine Learning Models for Manganese Prediction

A variety of machine learning algorithms have been successfully applied to predict heavy metal
concentrations in soil. The choice of model often depends on the nature of the dataset and the
specific research question.

o Tree-Based Ensemble Models: Algorithms like Random Forest (RF), ExtraTrees, and
Gradient Boosted Regression Trees have demonstrated superior predictive performance for
soil heavy metal concentrations.[4][8][9] These models are robust to overfitting and can
handle complex, non-linear relationships between variables.

« Atrtificial Neural Networks (ANN): ANNs are powerful tools for modeling intricate patterns in
data and have been effectively used to predict manganese concentrations in soil and water.
[10][11]

e Support Vector Machines (SVM): SVMs, particularly Support Vector Regression (SVR), are
effective for both classification and regression tasks in soil science.[12][13]
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e Linear Models: While often outperformed by more complex models for this task, linear
models can serve as a good baseline for comparison.[4]

A comparative analysis of different models is crucial to select the most suitable one for a given
dataset.

The following table summarizes the performance of various machine learning models from the
literature for predicting heavy metal concentrations, including manganese, in soil.

Machine Predicted Key Input Performance
) ] Reference
Learning Model  Element(s) Parameters Metrics
Exchangeable
concentration,
Total heavy
ExtraTrees ) elemental R2=10.90 [4]
metal(loid)s ] )
descriptors, soil
properties
Artificial Neural 12 sail MAPE = 2.01%,
Manganese (Mn) [10]
Network (ANN) parameters RMSE = 23.98
Sewer waste RMSE
Random Forest Lead (Pb), Zinc points, traffic decreases with
(RF) (Zn) data, soil an increasing
properties number of trees
Random Forest Sentinel 1A & 2A
Manganese (Mn) ] Accuracy = 75% [14][15]
(RF) satellite data
i Remote sensing
LASSO-GA- Ni, Pb, Cr, Hg, ) Outperformed
images (spectral [12][13]
BPNN Cd, As, Cu, Zn SVR and RF
data)
Soil Organic
Random Forest ) RPIQ for SOM =
Matter, Clay, Soil spectral data [16]
(RF) 1.93, Clay = 2.56
Carbonates

Abbreviations: R2: Coefficient of Determination; MAPE: Mean Absolute Percentage Error;
RMSE: Root Mean Square Error; LASSO-GA-BPNN: Least Absolute Shrinkage and Selection

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pubs.acs.org/doi/10.1021/acsestengg.5c00463?goto=supporting-info
https://www.benchchem.com/product/b10850414?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsestengg.5c00463?goto=supporting-info
https://www.researchgate.net/publication/371795390_Application_of_Machine_Learning_for_Prediction_and_Monitoring_of_Manganese_Concentration_in_Soil_and_Surface_Water
https://joiv.org/index.php/joiv/article/view/3306
https://joiv.org/index.php/joiv/article/download/3306/1435
https://ideas.repec.org/a/gam/jlands/v11y2022i7p1037-d858479.html
https://www.bohrium.com/paper-details/estimation-of-heavy-metal-content-in-soil-based-on-machine-learning-models/817369556304527360-3102
https://pmc.ncbi.nlm.nih.gov/articles/PMC11066688/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10850414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Operator - Genetic Algorithm - Backpropagation Neural Network; RPIQ: Ratio of Performance
to Interquartile Distance.

Experimental Protocols
Protocol 1: Soil Sample Collection

This protocol outlines the steps for collecting representative soil samples for manganese
analysis.

Materials:

o Clean shovel, spade, or soil auger
o Clean plastic bucket

o GPS device (optional)

e Sample bags (e.g., polyethylene)
e Permanent marker

e Site map

Procedure:

o Define Sampling Areas: Divide the study site into distinct zones based on factors like land
use (agricultural, residential, industrial), topography, or suspected contamination levels.[17]

o Composite Sampling Strategy:

o Within each defined area, collect 10-20 subsamples in a random or zig-zag pattern to
create a representative composite sample.[18][19]

o For each subsample, clear any surface debris (leaves, rocks).

o Use a shovel or auger to collect soil from the desired depth, typically 0-20 cm for topsoil
analysis.[20]
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o Place all subsamples from one area into a clean plastic bucket and mix thoroughly.[19]

o Targeted Sampling (Optional): If specific "hotspots" of contamination are suspected, collect
individual samples from these locations.[17] Record the precise GPS coordinates for each
targeted sample.

e Sample Labeling:

o From the mixed composite sample, take approximately 1 pint (about 500g) and place it in
a labeled sample bag.[19]

o Label each bag with a unique sample ID, date, location (and GPS coordinates if available),
and sampling depth.

o Sample Storage: Store the collected samples in a cool, dry place until they can be
transported to the laboratory for preparation and analysis.

Protocol 2: Soil Sample Preparation

This protocol describes the steps to prepare soil samples for chemical analysis.

Materials:

Drying oven

2 mm sieve (stainless steel or plastic)

Mortar and pestle or mechanical grinder

Analytical balance

Digestion vessels

Procedure:

e Drying:

o Air-dry the soil samples or place them in a drying oven at a temperature not exceeding
90°C until a constant weight is achieved.[20] High temperatures should be avoided to
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prevent the loss of volatile compounds.
e Sieving:
o Gently crush the dried soil aggregates using a mortar and pestle.
o Sieve the soil through a 2 mm sieve to remove stones, roots, and other large debris.[20]
e Homogenization: Thoroughly mix the sieved soil to ensure homogeneity.[20]

o Storage: Store the prepared soil samples in clean, labeled containers until digestion and
analysis.

Protocol 3: Acid Digestion for Manganese Analysis
(Aqua Regia Method)

This protocol is for extracting manganese from soil samples for analysis by Atomic Absorption
Spectrometry (AAS).

Materials:

Concentrated Nitric Acid (HNOs)

Concentrated Hydrochloric Acid (HCI)

Hydrogen Peroxide (H20:2) (30%)

Digestion block or hot plate

Volumetric flasks (50 mL)

Filter paper (e.g., Whatman No. 41) or centrifuge

Procedure:

» Weighing: Accurately weigh approximately 1-2 g of the prepared dry soil sample into a clean
digestion vessel.[20]

¢ Acid Addition:
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o Carefully add 10 mL of 1:1 HNOs to the sample.[20]
o Cover the vessel and heat the slurry to 95°C for 10-15 minutes.[20]

o Allow the sample to cool, then add 5 mL of concentrated HNOs and reflux for 30 minutes.
[20]

o Oxidation:
o After cooling, add 2 mL of water and 3 mL of 30% H202.[20]
o Return the vessel to the heat source to initiate the peroxide reaction.
o Final Digestion: Continue heating until the digestate is clear and free of brown fumes.
e Dilution:
o Cool the digestate and quantitatively transfer it to a 50 mL volumetric flask.
o Dilute to the mark with deionized water.[20]
 Clarification:

o Filter the diluted sample through Whatman No. 41 filter paper or centrifuge at 2,000-3,000
rpm for 10 minutes to remove particulates.[20]

e Analysis: The sample is now ready for manganese concentration determination using
Atomic Absorption Spectrometry (AAS) or another suitable analytical technique.[21]

Visualizations
Experimental and Analytical Workflow

The following diagram illustrates the overall workflow from soil sampling to the final analysis of
manganese concentration.
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Caption: Workflow from soil sampling to laboratory analysis.

Machine Learning Workflow for Prediction

This diagram outlines the logical steps involved in building a machine learning model to predict
soil manganese concentration.
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Caption: Machine learning model development workflow.
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Logical Relationships of Predictive Factors

This diagram illustrates the key factors influencing soil manganese concentration, which serve
as inputs for the machine learning model.

Soil Physicochemical Properties Other Influencing Factors

@ Organic Matter @ Soil Moisture Microbial Activity Other Metals (Fe, Zn)

Predicted Mn
Concentration

Click to download full resolution via product page

Caption: Factors influencing soil manganese concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Manganese in Minnesota soils | UMN Extension [extension.umn.edu]
stbiologicals.com [stbiologicals.com]
cropaia.com [cropaia.com]

1.
2.
3.
e 4. pubs.acs.org [pubs.acs.org]
5. openreview.net [openreview.net]
6.

SOIL - Machine learning and soil sciences: a review aided by machine learning tools
[soil.copernicus.org]

7. Manganese - Teagasc | Agriculture and Food Development Authority [teagasc.ie]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b10850414?utm_src=pdf-body
https://www.benchchem.com/product/b10850414?utm_src=pdf-body-img
https://www.benchchem.com/product/b10850414?utm_src=pdf-body
https://www.benchchem.com/product/b10850414?utm_src=pdf-custom-synthesis
https://extension.umn.edu/micro-and-secondary-macronutrients/manganese-minnesota-soils
https://stbiologicals.com/how-manganese-affects-soil-health-and-plant-growth/
https://cropaia.com/blog/manganese-in-plants-and-soil/
https://pubs.acs.org/doi/10.1021/acsestengg.5c00463?goto=supporting-info
https://openreview.net/pdf?id=ttNBi1EGjV
https://soil.copernicus.org/articles/6/35/2020/
https://soil.copernicus.org/articles/6/35/2020/
https://teagasc.ie/crops/soil-soil-fertility/trace-elements/grassland/manganese/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10850414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

8. An Automated Machine Learning Workflow to Classify Soil Texture for Crop Yield | IEEE
Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

9. jeb.co.in [jeb.co.in]
10. researchgate.net [researchgate.net]
11. mdpi.com [mdpi.com]

12. Estimation of Heavy Metal Content in Soil Based on Machine Learning Models
[ideas.repec.org]

13. Estimation of Heavy Metal Content in Soil Based on Machine Learning Models: Open
Access, Read PDF & Key Insights | Bohrium [bohrium.com]

14. joiv.org [joiv.org]
15. joiv.org [joiv.org]

16. Machine Learning and Feature Selection for soil spectroscopy. An evaluation of Random
Forest wrappers to predict soil organic matter, clay, and carbonates - PMC
[pmc.ncbi.nlm.nih.gov]

17. pureearth.org [pureearth.org]

18. clf.jhsph.edu [clf.jhsph.edu]

19. Testing Your Soil for Heavy Metals - Alabama Cooperative Extension System [aces.edu]
20. ec.europa.eu [ec.europa.eu]

21. azocleantech.com [azocleantech.com]

To cite this document: BenchChem. [Application Notes and Protocols for Predicting Soll
Manganese Concentration Using Machine Learning]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10850414#application-of-machine-
learning-to-predict-manganese-concentration-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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